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Compound of Interest

Compound Name:

2-Methyl-N-

[(trimethylsilyl)methyl]-2-

propanamine

CAS No.: 79250-80-9

Cat. No.: B1606580

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl[(trimethylsilyl)methyl]amine, systematically known as N-tert-butyl-1-

(trimethylsilyl)methanamine, is a sterically hindered primary amine containing a silicon moiety.

This unique structural combination—a bulky tert-butyl group and a silicon-containing methyl

group attached to the nitrogen—imparts distinct chemical properties that make it a molecule of

interest in synthetic organic chemistry. The presence of the trimethylsilyl group can influence

the reactivity of the amine and introduce possibilities for specific chemical transformations. This

guide provides a comprehensive overview of the available technical information on this

compound, focusing on its properties and potential applications relevant to researchers in

chemistry and drug development.
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Detailed experimental data for tert-butyl[(trimethylsilyl)methyl]amine is not widely available in

public literature, suggesting it is a specialized or less common reagent. However, based on its

structure and related compounds, we can infer some of its key properties.

Property Value Source

Molecular Formula C8H21NSi Inferred

Molecular Weight 159.35 g/mol Inferred

Boiling Point Not available -

Density Not available -

CAS Number Not available -

The structure of tert-butyl[(trimethylsilyl)methyl]amine is characterized by a primary amine

attached to a neopentyl-like framework where one methyl group is replaced by a trimethylsilyl

group. The bulky tert-butyl and trimethylsilylmethyl groups are expected to create significant

steric hindrance around the nitrogen atom, which will influence its nucleophilicity and basicity

compared to less substituted amines.

Synthesis
A plausible synthetic route to tert-butyl[(trimethylsilyl)methyl]amine would involve the reaction of

tert-butylamine with (chloromethyl)trimethylsilane. This is a standard nucleophilic substitution

reaction where the amine displaces the chloride from the silicon-containing alkyl halide.
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tert-Butylamine

Nucleophilic Substitution

(Chloromethyl)trimethylsilane

tert-Butyl[(trimethylsilyl)methyl]amine tert-Butylammonium chloride

tert-Butyl[(trimethylsilyl)methyl]amine

Imine Formation

Aldehyde/Ketone

Sterically Hindered Imine

Nucleophilic Addition

Nucleophile

Chiral Amine Derivative
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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